(5Z)-5-(4-butoxy-3-ethoxybenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H19NO4S
• Molecular Weight: 321.4 g/mol
• IUPAC Name: (5Z)-5-[(4-butoxy-3-ethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H19NO4S/c1-3-5-8-21-12-7-6-11(9-13(12)20-4-2)10-14-15(18)17-16(19)22-14/h6-7,9-10H,3-5,8H2,1-2H3,(H,17,18,19)/b14-10-
• InChI Key: ZFDGRJLYJLYCRW-UVTDQMKNSA-N
• Isomeric SMILES: CCCCOC1=C(C=C(C=C1)/C=C\2/C(=O)NC(=O)S2)OCC
• SMILES: CCCCOC1=C(C=C(C=C1)C=C2C(=O)NC(=O)S2)OCC

Description

(5Z)-5-(4-butoxy-3-ethoxybenzylidene)-1,3-thiazolidine-2,4-dione, also known as BTE-1, is a thiazolidinedione derivative that has been extensively studied for its potential therapeutic applications. This compound has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties.

Mechanism of Action

The exact mechanism of action of (5Z)-5-(4-butoxy-3-ethoxybenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood. However, several studies have suggested that this compound exerts its biological activities by modulating various signaling pathways, including the NF-κB and MAPK pathways. This compound has also been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX).
Biochemical and physiological effects:
This compound has been shown to possess several biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6. This compound has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. Moreover, this compound has been reported to improve insulin sensitivity and glucose uptake in diabetic animal models.

Advantages and Limitations for Lab Experiments

(5Z)-5-(4-butoxy-3-ethoxybenzylidene)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Moreover, this compound has been extensively studied, and several methods have been developed to measure its biological activities. However, there are also some limitations to using this compound in lab experiments. This compound has poor solubility in aqueous solutions, which can limit its bioavailability. Moreover, the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of (5Z)-5-(4-butoxy-3-ethoxybenzylidene)-1,3-thiazolidine-2,4-dione. One possible direction is to investigate the potential of this compound as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another possible direction is to explore the potential of this compound as an anti-cancer agent for the treatment of various types of cancer. Moreover, future studies could focus on elucidating the exact mechanism of action of this compound and identifying potential molecular targets for its biological activities.

Synthesis Methods

(5Z)-5-(4-butoxy-3-ethoxybenzylidene)-1,3-thiazolidine-2,4-dione can be synthesized through a multi-step process involving the reaction of 4-butoxy-3-ethoxybenzaldehyde with thiosemicarbazide, followed by cyclization with maleic anhydride. The final step involves the condensation of the resulting thiazolidinedione intermediate with the corresponding benzaldehyde derivative to yield this compound.

Scientific Research Applications

(5Z)-5-(4-butoxy-3-ethoxybenzylidene)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. Several studies have shown that this compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. This compound has also been shown to possess anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Moreover, this compound has been reported to possess anti-diabetic properties by improving insulin sensitivity and glucose uptake.